Avidin
Overview
Description
Avidin is a glycoprotein found in the egg whites of birds, reptiles, and amphibians. It is also found in the saliva of some mammals. This compound binds biotin, a vitamin of the B-complex group, with a high affinity. This compound has been used in scientific research for decades, and its unique properties make it an invaluable tool for biochemists and molecular biologists.
Scientific Research Applications
Enhanced Thermal Stability and Biotin Binding
Chicken avidin and its related protein AVR4/5 demonstrate superior thermal stability, maintaining high biotin affinity. AVR4/5 showcases an impressive thermal stability (Tm = 107.4 ± 0.3 °C) compared to this compound or bacterial streptthis compound, with a biotin-binding affinity (Kd ≈ 3.6 × 10-14 m) on par with this compound and streptthis compound (Hytönen et al., 2004).
Biotechnological Advancements
Advancements in protein engineering have birthed tailored tools like genetically engineered (strept)avidins. These engineered proteins extend the range of applications, providing a versatile scaffold for applications in bioscience, medicine, and nanotechnology (Laitinen et al., 2007).
Nanoparticle Development in Drug Delivery and Diagnosis
This compound-based nanoparticles, leveraging the strong non-covalent this compound-biotin interaction, are making strides in drug delivery and diagnosis. Their ease of fabrication without compromising the chemical and biological properties of coupled moieties positions them as a versatile platform for pharmaceutical agent delivery and diagnostic systems (Jain & Cheng, 2017).
Sensor Technology for this compound Detection
The stability of the this compound-biotin complex paves the way for this compound's use in various research systems, including sensor technology. Ion-sensitive field-effect transistors (ISFETs) have been explored as sensors to detect this compound, promising to simplify and economize traditional laboratory techniques (Kondracka, 2022).
This compound in Biopesticide Development
Transgenic maize expressing this compound shows resistance to storage insect pests, suggesting a biopesticide application. The toxicity to these pests is attributed to this compound's biotin-binding properties, making this compound maize a potential solution for grain storage issues (Kramer et al., 2000).
Mechanism of Action
Target of Action
Avidin is a tetrameric biotin-binding protein . Its primary target is biotin , also known as Vitamin B7 or Vitamin H . Each subunit of the tetrameric structure of this compound can bind to biotin with a high degree of affinity and specificity .
Mode of Action
This compound binds to biotin through its four identical subunits, forming one of the strongest known non-covalent bonds . The dissociation constant of the this compound-biotin complex is measured to be KD ≈ 10^-15 M . This strong interaction allows this compound to sequester biotin, making it unavailable for other biochemical processes .
Biochemical Pathways
Biotin acts as a coenzyme for carboxylases, which are involved in critical metabolic pathways such as gluconeogenesis and fatty acid synthesis . By binding to biotin, this compound may potentially affect these pathways.
Pharmacokinetics
It is known that the cationic nature of this compound can accelerate its removal from the blood, affecting its systemic clearance . Modifications of this compound, such as pegylation, have been shown to improve its plasma half-life and reduce its immunogenicity .
Result of Action
The primary molecular effect of this compound’s action is the formation of a strong complex with biotin, effectively sequestering the vitamin and making it unavailable for other biochemical processes . This can lead to biotin deficiency if a diet high in this compound (such as raw egg whites) is consumed . On a cellular level, this compound’s action could potentially affect any processes that depend on biotin, including cell growth and proliferation, gene regulation, and metabolism .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the quantity of functional this compound can change depending on the amount of heat it is exposed to during cooking . Furthermore, the pH and temperature conditions can affect the stability and functionality of the this compound protein .
properties
| { "Design of the Synthesis Pathway": "Avidin is a protein that can be synthesized through recombinant DNA technology. The gene encoding avidin can be cloned and expressed in a suitable host organism, such as E. coli or yeast. The recombinant protein can then be purified using chromatography techniques.", "Starting Materials": [ "DNA encoding avidin", "Expression vector", "Host organism (e.g. E. coli or yeast)", "Growth media", "Purification reagents (e.g. chromatography resins)" ], "Reaction": [ "1. Clone the DNA encoding avidin into an expression vector", "2. Transform the expression vector into a suitable host organism (e.g. E. coli or yeast)", "3. Grow the transformed cells in appropriate growth media to induce protein expression", "4. Harvest the cells and lyse them to release the recombinant protein", "5. Purify the recombinant protein using chromatography techniques, such as affinity chromatography with biotin as the ligand", "6. Characterize the purified protein using analytical techniques, such as SDS-PAGE and mass spectrometry, to confirm its identity and purity" ] } | |
CAS RN |
1405-69-2 |
Molecular Formula |
n.a. |
Molecular Weight |
0 |
Origin of Product |
United States |
Q & A
Q1: How does avidin interact with biotin?
A1: this compound binds to biotin with exceptionally high affinity (Kd ≈ 10-15 M) []. This interaction arises from a combination of hydrogen bonds, van der Waals forces, and hydrophobic interactions within a deep binding pocket in each this compound subunit [, , ].
Q2: What are the consequences of this compound binding to biotin?
A2: this compound binding to biotin can inhibit biotin-dependent enzymatic reactions []. This property has been exploited to develop homogeneous assays for biotin and other analytes []. For instance, this compound can inhibit the activity of highly biotinylated enzymes like biotinylated glucose oxidase []. In biological systems, this compound binding to biotin can lead to biotin deficiency by preventing its absorption and utilization [].
Q3: What is the molecular formula and weight of this compound?
A3: this compound is a tetrameric protein with a molecular weight of approximately 66-69 kDa. The precise molecular weight can vary slightly depending on the source and glycosylation pattern.
Q4: What spectroscopic techniques are used to characterize this compound?
A4: Various spectroscopic methods are employed to characterize this compound, including:
- UV-Vis Spectroscopy: Used to study protein concentration, monitor protein modifications, and investigate ligand binding [, , ].
- Fluorescence Spectroscopy: Employed to study protein conformation, ligand binding kinetics, and develop sensitive assays for this compound-biotin interactions [, , ].
- Circular Dichroism (CD) Spectroscopy: Provides information about the secondary structure of this compound and how it changes upon ligand binding or under different environmental conditions [].
Q5: How does this compound perform under various conditions?
A5: this compound demonstrates remarkable stability under a wide range of conditions:
Q6: How is this compound stability relevant to its applications?
A6: this compound's stability under various conditions makes it suitable for a broad range of applications, including:
- Affinity Purification: Immobilized this compound is commonly used in affinity chromatography for purifying biotinylated proteins [].
- Drug Delivery: this compound's stability and biotin-binding properties have led to its exploration as a carrier for targeted drug delivery [, ].
Q7: Does this compound possess any intrinsic catalytic activity?
A7: this compound itself is not known to possess catalytic activity. Its primary function stems from its exceptionally high affinity for biotin.
Q8: Have computational methods been used to study this compound?
A8: Yes, computational chemistry techniques have been used to investigate:
- Binding Interactions: Molecular dynamics simulations and docking studies have provided insights into the this compound-biotin binding mechanism and the factors influencing their interaction [].
- Structural Characterization: Homology modeling has been used to predict the structures of this compound-like proteins from different species, aiding in understanding their structure-function relationships [].
Q9: How do structural modifications affect this compound’s properties?
A9: Even minor alterations in this compound's structure can significantly influence its biotin binding affinity, stability, and other properties. Research has focused on:
- Monomerization: Engineering monomeric forms of this compound with reversible biotin binding capabilities for various biotechnological applications []. This often involves introducing mutations to disrupt the tetrameric interface and enhance monomer stability.
- Improving Stability: Mutations have been introduced to enhance this compound's thermal and pH stability, broadening its applicability [].
- Altering Immunogenicity: Modifications aim to reduce the immunogenicity of this compound for in vivo applications, minimizing adverse immune responses [, ].
Q10: How is this compound formulated to improve its stability?
A10: While this compound is inherently stable, specific formulation strategies can further enhance its shelf life and performance:
Q11: What is known about the pharmacokinetics of this compound?
A11: this compound, when injected intravenously, is known to have a short half-life in circulation. Research has explored ways to modify this compound to increase its tissue residence time for targeted delivery applications [, ]. One approach involves introducing aldehyde groups through oxidation, enabling this compound to form covalent bonds with tissue proteins and significantly prolonging its half-life [, ].
Q12: How is this compound's efficacy assessed in vitro?
A12: In vitro assays used to assess the efficacy and binding characteristics of this compound include:
- Surface Plasmon Resonance (SPR): Allows real-time monitoring of this compound-biotin interactions and determination of binding kinetics [].
- Fluorescence Quenching Assays: Used to quantify biotin binding sites on this compound-coated surfaces and assess the binding capacity of modified this compound forms [].
Q13: What are some in vivo applications of this compound?
A13: this compound's in vivo applications include:
- Targeted Cell Delivery: this compound modified with aldehyde groups (AvidinOX®) shows promise for targeted cell delivery to specific tissues []. Pre-treating a muscle with AvidinOX® followed by intravenous injection of biotinylated cells leads to their specific accumulation in the treated muscle [].
- Radioimmunotherapy: this compound can be used in a "chase" strategy to reduce side effects in radioimmunotherapy []. Injecting this compound after administration of a radiolabeled biotinylated antibody helps clear the antibody from circulation and non-target tissues, reducing off-target toxicity [].
A13: The provided research papers do not cover the development of resistance to this compound.
Q14: What are the potential toxicities associated with this compound?
A14: this compound's potential toxicity primarily stems from its ability to bind biotin and potentially induce biotin deficiency []. High doses of this compound can interfere with biotin-dependent metabolic processes.
Q15: How is this compound used in drug delivery strategies?
A15: this compound is being explored as a targeting moiety in drug delivery systems [, , ]. Strategies include:
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